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Compound of Interest

Compound Name: Proteasome inhibitor IX

Cat. No.: B8118585 Get Quote

Essential Safety and Handling Guide for
Proteasome Inhibitor IX
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Proteasome Inhibitor IX (also known as AM114), a potent tool in cancer research. Adherence

to these procedures is essential to ensure laboratory safety and maintain experimental integrity.

Immediate Safety and Handling Protocols
Proteasome Inhibitor IX is a hazardous substance that requires careful handling to prevent

exposure. The following procedures outline the necessary personal protective equipment

(PPE), emergency measures, and disposal protocols.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure should be conducted before handling

Proteasome Inhibitor IX. The following PPE is mandatory to minimize risk:

Gloves: Nitrile or other chemically resistant gloves are required. Double gloving is

recommended, especially when handling concentrated solutions.[1]
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Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times.

Lab Coat: A fully buttoned lab coat, preferably one that is disposable or designated for

hazardous material handling, is required.

Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of

a certified chemical fume hood, a NIOSH-approved respirator is necessary.

Emergency Procedures
In the event of accidental exposure, immediate action is critical:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Operational Plan: From Receipt to Disposal
A structured approach to managing Proteasome Inhibitor IX throughout its lifecycle in the

laboratory is crucial for safety and regulatory compliance.

Receiving and Storage
Upon receipt, inspect the packaging for any signs of damage. The compound should be stored

in a tightly sealed container in a designated, well-ventilated, and secure area.
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Parameter Recommendation

Storage Temperature -20°C for long-term storage.[1][2]

Container Tightly sealed, clearly labeled container.

Location Secure, designated chemical storage area.

Preparation of Solutions
All handling of the solid compound and preparation of stock solutions must be performed in a

certified chemical fume hood to prevent inhalation of the powder.

Recommended Solvents:

DMSO: For creating high-concentration stock solutions.

Ethanol: For dilution into aqueous buffers for cell-based assays.

Step-by-Step Solution Preparation:

Ensure all necessary PPE is correctly worn.

Work within the certified chemical fume hood.

Carefully weigh the required amount of Proteasome Inhibitor IX powder.

Slowly add the desired solvent to the powder to avoid aerosolization.

Mix gently until the solid is completely dissolved.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
All waste materials contaminated with Proteasome Inhibitor IX must be treated as hazardous

waste.
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Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Proteasome Inhibitor IX.

Property Value Source

CAS Number 856849-35-9 [2]

Molecular Formula C₂₀H₂₁B₂NO₅ [2]

Molecular Weight 377.01 g/mol

Appearance Solid [2]

Purity ≥98%

Solubility DMSO, Ethanol

Storage -20°C [1][2]

Mechanism of Action: Signaling Pathway
Proteasome Inhibitor IX exerts its cytotoxic effects by inhibiting the chymotrypsin-like activity

of the 20S proteasome. This leads to the accumulation of ubiquitinated proteins, including key

cell cycle regulators and tumor suppressors like p53, ultimately inducing apoptosis in cancer

cells.
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Caption: Inhibition of the 20S proteasome by Proteasome Inhibitor IX.

Experimental Workflow: Handling and Use
The following diagram outlines the standard workflow for handling Proteasome Inhibitor IX in

a laboratory setting, from receipt to final experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Proteasome
inhibitor IX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8118585#personal-protective-equipment-for-
handling-proteasome-inhibitor-ix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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